N-(4-hydroxyphenyl)-4-{[(2,4,5-trimethylphenoxy)acetyl]amino}benzamide

• IUPAC Name: N-(4-hydroxyphenyl)-4-[[2-(2,4,5-trimethylphenoxy)acetyl]amino]benzamide
• InChI: InChI=1S/C24H24N2O4/c1-15-12-17(3)22(13-16(15)2)30-14-23(28)25-19-6-4-18(5-7-19)24(29)26-20-8-10-21(27)11-9-20/h4-13,27H,14H2,1-3H3,(H,25,28)(H,26,29)
• InChI Key: FWBQYJZOKKNZDM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1C)OCC(=O)NC2=CC=C(C=C2)C(=O)NC3=CC=C(C=C3)O)C
• Molecular Formula: C24H24N2O4
• Molecular Weight: 404.5 g/mol

Description

N-(4-hydroxyphenyl)-4-{[(2,4,5-trimethylphenoxy)acetyl]amino}benzamide, also known as GW501516 or Endurobol, is a synthetic compound that belongs to the class of selective androgen receptor modulators (SARMs). It was initially developed as a potential treatment for metabolic and cardiovascular diseases, but it has gained popularity in the sports industry as a performance-enhancing drug.

Mechanism of Action

N-(4-hydroxyphenyl)-4-{[(2,4,5-trimethylphenoxy)acetyl]amino}benzamide works by binding to and activating PPARδ, which regulates the expression of genes involved in lipid and glucose metabolism. Activation of PPARδ leads to the upregulation of genes involved in fatty acid oxidation and energy metabolism, which results in increased energy expenditure and improved insulin sensitivity. This compound has also been shown to increase the expression of genes involved in mitochondrial biogenesis, which may contribute to its anti-inflammatory and antioxidant effects.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects. It has been found to increase endurance and improve performance in animal models, which has led to its use as a performance-enhancing drug in the sports industry. This compound has also been shown to reduce inflammation and oxidative stress in animal models, which may contribute to its cardioprotective effects. However, the long-term effects of this compound on human health are not well understood, and further research is needed to fully understand its safety and efficacy.

Advantages and Limitations for Lab Experiments

N-(4-hydroxyphenyl)-4-{[(2,4,5-trimethylphenoxy)acetyl]amino}benzamide has several advantages for lab experiments. It is a potent and selective PPARδ agonist, which makes it a useful tool for studying the role of PPARδ in metabolic and cardiovascular diseases. This compound is also relatively stable and can be administered orally, which simplifies dosing and administration in animal models. However, there are also limitations to using this compound in lab experiments. Its long-term effects on human health are not well understood, which may limit its potential therapeutic applications. Additionally, the complex synthesis method and high cost of this compound may limit its accessibility for some researchers.

Future Directions

There are several potential future directions for research on N-(4-hydroxyphenyl)-4-{[(2,4,5-trimethylphenoxy)acetyl]amino}benzamide. One area of interest is the development of safer and more effective PPARδ agonists for the treatment of metabolic and cardiovascular diseases. Another area of interest is the investigation of the long-term effects of this compound on human health, particularly in relation to its use as a performance-enhancing drug. Additionally, further research is needed to fully understand the mechanism of action and potential therapeutic applications of this compound.

Scientific Research Applications

N-(4-hydroxyphenyl)-4-{[(2,4,5-trimethylphenoxy)acetyl]amino}benzamide has been extensively studied for its potential therapeutic applications in the treatment of metabolic and cardiovascular diseases. It has been shown to activate the peroxisome proliferator-activated receptor delta (PPARδ), which plays a crucial role in regulating lipid and glucose metabolism. This compound has been found to increase insulin sensitivity, reduce triglyceride levels, and improve glucose tolerance in animal models. It has also been shown to have anti-inflammatory and antioxidant properties, which may contribute to its cardioprotective effects.